Cas no 331826-42-7 (2-amino-2-methyl-3-(methylsulfanyl)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(methylsulfanyl)propan-1-ol
• CAS No: 331826-42-7
• MF: C₅H₁₃NOS
• MW: 135.227820158005
• CID: 5765061
• PubChem ID: 12097398
• Update Time: 2025-05-27

2-amino-2-methyl-3-(methylsulfanyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS006347851
• 331826-42-7
• 2-Amino-2-methyl-3-(methylthio)propan-1-ol
• CS-0354566
• 2-amino-2-methyl-3-(methylsulfanyl)propan-1-ol
• EN300-1250684
• SCHEMBL7240127
• 1-Propanol, 2-amino-2-methyl-3-(methylthio)-

• Inchi： 1S/C5H13NOS/c1-5(6,3-7)4-8-2/h7H,3-4,6H2,1-2H3
• InChI Key： AVEZDJBGUFPPGC-UHFFFAOYSA-N
• SMILES： S(C)CC(C)(CO)N

Computed Properties

• Exact Mass: 135.07178521g/mol
• Monoisotopic Mass: 135.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 256.0±25.0 °C(Predicted)
• pka: 12.54±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-amino-2-methyl-3-(methylsulfanyl)propan-1-ol

Research Brief on 2-amino-2-methyl-3-(methylsulfanyl)propan-1-ol (CAS: 331826-42-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-amino-2-methyl-3-(methylsulfanyl)propan-1-ol (CAS: 331826-42-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development. The compound's thioether and amino alcohol functionalities make it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel antimicrobial and anticancer agents.

Recent studies have explored the synthetic pathways for 2-amino-2-methyl-3-(methylsulfanyl)propan-1-ol, emphasizing green chemistry approaches to improve yield and reduce environmental impact. One notable advancement is the use of catalytic asymmetric synthesis, which has enabled the production of enantiomerically pure forms of the compound. This is particularly important given the increasing demand for chiral intermediates in pharmaceutical manufacturing. Researchers have also investigated the compound's role as a precursor in the synthesis of β-lactam antibiotics and other bioactive molecules, highlighting its potential to address antibiotic resistance.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-amino-2-methyl-3-(methylsulfanyl)propan-1-ol exhibits moderate inhibitory effects against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest that derivatives of this compound could be further optimized to enhance their antimicrobial properties. Additionally, molecular docking studies have revealed potential interactions between the compound and key enzymes involved in cancer cell proliferation, paving the way for its evaluation as an anticancer agent.

The pharmacological potential of 2-amino-2-methyl-3-(methylsulfanyl)propan-1-ol is further supported by its favorable pharmacokinetic properties, such as good solubility and stability under physiological conditions. However, challenges remain in optimizing its bioavailability and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies, such as nanoparticle-based delivery systems.

In conclusion, 2-amino-2-methyl-3-(methylsulfanyl)propan-1-ol (CAS: 331826-42-7) represents a promising scaffold for the development of new therapeutic agents. Its versatility as a synthetic intermediate and its emerging biological activities underscore its importance in modern drug discovery. Future research should focus on expanding the scope of its applications, particularly in combating multidrug-resistant pathogens and hard-to-treat cancers. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound.